molecular formula C8H14O4 B1609057 Ethyl 4-ethoxy-3-oxobutyrate CAS No. 41051-14-3

Ethyl 4-ethoxy-3-oxobutyrate

Cat. No. B1609057
CAS RN: 41051-14-3
M. Wt: 174.19 g/mol
InChI Key: RQCOPVYEHVOEMR-UHFFFAOYSA-N
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Description

Ethyl 4-ethoxy-3-oxobutyrate (EEOB), also known as ethyl 4-ethoxy-3-oxobutanoate, is a compound found in essential oils, and is used in perfumes, cosmetics, and flavoring agents. It is a naturally occurring substance and is a common component in many aromatic compounds. EEOB is a short-chain aliphatic ester with a pleasant odor and is used as a flavor and fragrance ingredient.

Scientific Research Applications

Analytical Chemistry

This compound is used in analytical chemistry as a standard for calibrating instruments like HPLC (High-Performance Liquid Chromatography). It helps in the development of analytical methods for the separation and quantification of complex mixtures, particularly in pharmaceutical analysis .

properties

IUPAC Name

ethyl 4-ethoxy-3-oxobutanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H14O4/c1-3-11-6-7(9)5-8(10)12-4-2/h3-6H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RQCOPVYEHVOEMR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCC(=O)CC(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40194018
Record name Ethyl 4-ethoxy-3-oxobutyrate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40194018
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

174.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-ethoxy-3-oxobutyrate

CAS RN

41051-14-3
Record name Butanoic acid, 4-ethoxy-3-oxo-, ethyl ester
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Record name Ethyl 4-ethoxy-3-oxobutyrate
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Record name Ethyl 4-ethoxy-3-oxobutyrate
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Ethyl 4-ethoxy-3-oxobutyrate
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Record name ETHYL 4-ETHOXY-3-OXOBUTYRATE
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Synthesis routes and methods I

Procedure details

2.2 mol of sodium ethylate in ethanol -- prepared from 55.2 g (2.2 mols) of sodium and 500 ml of ethanol -- were diluted with 500 ml of tetrahydrofuran. 164.5 g (1 mol) of γ-chloroacetoacetic acid ethyl ester were added to the solution, at room temperature, sufficiently rapidly that the reaction temperature rose to 50° C. The mixture was then cooled to room temperature, 72 g (1.2 mols) of glacial acetic acid were added, the solvent was evaporated off on a rotary evaporator in vacuo, the residue was shaken with 200 ml of water, the mixture was extracted twice with 250 ml of methylene chloride each time, and the combined organic phases were dried over magnesium sulphate. The solvent was stripped off in vacuo and the residue was distilled. 123.7 g (71% of theory) of γ-ethoxyacetoacetic acid ethyl ester of boiling point 75° C./3 mm Hg were obtained.
Quantity
2.2 mol
Type
reactant
Reaction Step One
Quantity
55.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
164.5 g
Type
reactant
Reaction Step Two
Quantity
72 g
Type
reactant
Reaction Step Three
Quantity
500 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

Using the method described in Example 1, 108.6 g of 4-chloroacetoacetic acid ethyl ester in 143 g of acetonitrile was reacted with 103.6 g of sodium ethylate. 4-ethoxyacetoacetic acid ethyl ester was obtained in a yield of 90.4 percent, related to the amount of 4-chloroacetoacetic acid ethyl ester used. The purity of the product was 98.5 percent.
Quantity
108.6 g
Type
reactant
Reaction Step One
Quantity
103.6 g
Type
reactant
Reaction Step Two
Quantity
143 g
Type
solvent
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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